(Cyclobutanecarbonyl)-L-valine

• Molecular Formula: C10H17NO3
• Molecular Weight: 199.25 g/mol
• IUPAC Name: (2S)-2-(cyclobutanecarbonylamino)-3-methylbutanoic acid
• InChI: InChI=1S/C10H17NO3/c1-6(2)8(10(13)14)11-9(12)7-4-3-5-7/h6-8H,3-5H2,1-2H3,(H,11,12)(H,13,14)/t8-/m0/s1
• InChI Key: MRMVVMFGJZSUHB-QMMMGPOBSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)O)NC(=O)C1CCC1
• Canonical SMILES: CC(C)C(C(=O)O)NC(=O)C1CCC1

Description

(Cyclobutanecarbonyl)-L-valine is an organic compound that combines the structural features of cyclobutanecarbonyl and L-valine Cyclobutanecarbonyl is a four-membered ring structure with a carbonyl group, while L-valine is an essential amino acid

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Cyclobutanecarbonyl)-L-valine typically involves the reaction of cyclobutanecarbonyl chloride with L-valine. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction conditions usually involve maintaining the temperature at around 0-5°C to control the reaction rate and prevent side reactions.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial reactors and precise control of reaction parameters to ensure high yield and purity. The product is then purified using techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

(Cyclobutanecarbonyl)-L-valine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: The compound can undergo nucleophilic substitution reactions, where the carbonyl group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like amines or alcohols can be used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields carboxylic acids, while reduction produces alcohols.

Scientific Research Applications

(Cyclobutanecarbonyl)-L-valine has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound is studied for its potential role in biochemical pathways and interactions with enzymes.

Medicine: Research is ongoing to explore its potential as a drug candidate for various diseases.

Industry: It is used in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (Cyclobutanecarbonyl)-L-valine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular targets are still under investigation, but it is believed that the compound’s unique structure allows it to interact with multiple targets.

Comparison with Similar Compounds

Similar Compounds

Cyclobutanecarbonyl chloride: A precursor in the synthesis of (Cyclobutanecarbonyl)-L-valine.

L-valine: An essential amino acid that is part of the compound’s structure.

Cyclobutanecarboxylic acid: Another related compound with a similar cyclobutane ring structure.

Uniqueness

This compound is unique due to its combination of a cyclobutane ring and an amino acid. This structure provides it with distinct chemical and biological properties, making it a valuable compound for research and industrial applications.